Cas no 2228438-92-2 (1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine)

1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine is a fluorinated cyclopropane derivative with a unique structural motif combining an ethoxyethyl substituent and a difluorocyclopropane ring. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate. The presence of the difluorocyclopropane group enhances stability and may influence electronic properties, while the ethoxyethyl side chain offers functional flexibility for further derivatization. Its amine functionality allows for selective modifications, making it suitable for applications in drug discovery and agrochemical research. The compound’s balanced lipophilicity and steric profile contribute to its utility in designing biologically active molecules.

1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine structure

2228438-92-2 structure

Product Name:1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine

CAS No:2228438-92-2

MF:C₇H₁₃F₂NO

MW:165.181029081345

CID:6395352

PubChem ID:165840560

Update Time:2025-10-24

1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2228438-92-2
- EN300-1961390
- 1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine
- 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine
- Inchi： 1S/C7H13F2NO/c1-3-11-5(2)6(10)4-7(6,8)9/h5H,3-4,10H2,1-2H3
- InChI Key： SIGCWMTYSAFFJU-UHFFFAOYSA-N
- SMILES： FC1(CC1(C(C)OCC)N)F

Computed Properties

Exact Mass: 165.09652036g/mol
Monoisotopic Mass: 165.09652036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 35.2Å²

1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1961390-0.05g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	0.05g	$1368.0	2023-05-31
Enamine	EN300-1961390-0.1g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	0.1g	$1433.0	2023-05-31
Enamine	EN300-1961390-0.25g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	0.25g	$1498.0	2023-05-31
Enamine	EN300-1961390-0.5g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	0.5g	$1563.0	2023-05-31
Enamine	EN300-1961390-1.0g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	1g	$1629.0	2023-05-31
Enamine	EN300-1961390-2.5g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	2.5g	$3191.0	2023-05-31
Enamine	EN300-1961390-5.0g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	5g	$4722.0	2023-05-31
Enamine	EN300-1961390-10.0g	1-(1-ethoxyethyl)-2,2-difluorocyclopropan-1-amine	2228438-92-2	10g	$7004.0	2023-05-31

1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine Related Literature

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4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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Additional information on 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228438-92-2)

The compound 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228438-92-2) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluorocyclopropane moiety and ethoxyethyl side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its ability to modulate physicochemical properties, such as lipophilicity and metabolic stability, which are critical in drug design.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability and resistance to enzymatic degradation. The 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine exemplifies this trend, as its difluorocyclopropane core is known to improve binding affinity to target proteins. This aligns with the growing focus on precision medicine and targeted therapies, where small structural modifications can drastically alter efficacy. Searches for "fluorinated drug intermediates" and "cyclopropane derivatives in pharmaceuticals" have spiked, reflecting industry interest.

The synthesis of CAS No. 2228438-92-2 typically involves multi-step organic reactions, including cyclopropanation and amine functionalization. Advanced techniques like flow chemistry and catalyzed asymmetric synthesis are being explored to optimize yield and enantioselectivity. These methods address the need for sustainable chemistry practices, a hot topic among researchers seeking to reduce waste and energy consumption. Queries such as "green synthesis of fluorinated amines" highlight this shift toward environmentally friendly processes.

Beyond pharmaceuticals, 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine has potential in agrochemical formulations. Its structural rigidity and fluorine atoms may enhance pesticidal activity while minimizing environmental persistence. This resonates with the rising demand for low-residue crop protection agents, as seen in searches for "next-generation fluorinated pesticides." Regulatory agencies increasingly favor compounds with favorable eco-toxicological profiles, further driving innovation.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools verify purity and confirm the stereochemistry of the difluorocyclopropane ring, which is crucial for biological activity. The compound’s stability under various pH and temperature conditions is also a key research area, with terms like "amine stability in drug formulation" frequently searched by formulation scientists.

In conclusion, 1-(1-Ethoxyethyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228438-92-2) represents a versatile building block in modern chemistry. Its applications span drug discovery, agrochemical development, and material science, aligning with global trends toward sustainable and high-performance chemicals. As research progresses, this compound is poised to play a pivotal role in addressing challenges in human health and food security.